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Compound of Interest

Compound Name:
ethyl 7-methoxybenzofuran-2-

carboxylate

Cat. No.: B1268053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 7-methoxybenzofuran-2-carboxylate is a heterocyclic compound belonging to the

benzofuran class of molecules. The benzofuran scaffold is a common motif in a wide array of

natural products and synthetic compounds that exhibit significant biological activities. This has

led to considerable interest in the synthesis and evaluation of novel benzofuran derivatives for

potential applications in medicinal chemistry and drug discovery. Ethyl 7-methoxybenzofuran-
2-carboxylate often serves as a key intermediate in the synthesis of more complex molecules

with potential therapeutic applications, including antimicrobial and anticancer agents. This

technical guide provides a comprehensive review of the available literature on ethyl 7-
methoxybenzofuran-2-carboxylate, focusing on its synthesis, chemical properties, and

biological significance.

Physicochemical Properties
Ethyl 7-methoxybenzofuran-2-carboxylate is typically a yellow crystalline solid.[1] A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 7-Methoxybenzofuran-2-carboxylate
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Property Value Reference

Molecular Formula C₁₂H₁₂O₄ [1]

Molecular Weight 220.22 g/mol [1]

CAS Number 50551-58-1 [2]

Appearance
White to cream to pale yellow

crystals or powder
[2]

Melting Point 83.0 - 93.0 °C [2]

Boiling Point 316.2 °C at 760 mmHg [1]

Density 1.192 g/cm³ [1]

Flash Point 145 °C [1]

Refractive Index 1.557 [1]

Synthesis of Ethyl 7-Methoxybenzofuran-2-
carboxylate
The primary synthetic route to ethyl 7-methoxybenzofuran-2-carboxylate involves the

reaction of ortho-vanillin (2-hydroxy-3-methoxybenzaldehyde) with diethyl bromomalonate. This

reaction is a variation of the Perkin-Oglialoro reaction, a well-established method for the

synthesis of coumarins and benzofurans.

Diagram 1: Synthesis of Ethyl 7-Methoxybenzofuran-2-carboxylate
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Reactants

o-Vanillin

K₂CO₃, Ethyl methyl ketone

Diethyl bromomalonate

Ethyl 7-methoxybenzofuran-2-carboxylateReflux

Synthesis of Ethyl
7-methoxybenzofuran-2-carboxylate

Purification
(Recrystallization/Chromatography)

Structural Characterization
(NMR, IR, MS)

Chemical Derivatization

Biological Screening
(Antimicrobial, Anticancer assays)

Structure-Activity
Relationship (SAR) Studies

Lead Optimization
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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